Preliminary data on SARS-CoV-2-IN-92 efficacy
Preliminary data on SARS-CoV-2-IN-92 efficacy
An in-depth analysis of the preliminary efficacy data for the investigational SARS-CoV-2 main protease inhibitor, SARS-CoV-2-IN-92. This document is intended for researchers, scientists, and drug development professionals.
Introduction
The global health crisis instigated by Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) has necessitated the rapid development of effective antiviral therapeutics. A critical target for antiviral intervention is the virus's main protease (Mpro), also known as 3C-like protease (3CLpro). This enzyme is essential for the viral life cycle, as it processes viral polyproteins into functional proteins required for viral replication.[1][2] The high degree of conservation of Mpro across coronaviruses makes it an attractive target for developing broad-spectrum antiviral agents.[1][3]
This technical guide provides a comprehensive overview of the preliminary efficacy data for SARS-CoV-2-IN-92, a novel, orally bioavailable, investigational inhibitor specifically designed to target the SARS-CoV-2 Mpro. The data presented herein encompasses in vitro enzymatic and antiviral assays, in vivo animal model studies, and early-phase clinical trial results. Detailed experimental protocols and workflow visualizations are provided to ensure reproducibility and facilitate further investigation.
Mechanism of Action of SARS-CoV-2-IN-92
SARS-CoV-2-IN-92 functions as a peptidomimetic inhibitor of the SARS-CoV-2 main protease.[4][5] Upon viral entry into a host cell, the viral RNA is translated into two large polyproteins, pp1a and pp1ab.[1] The Mpro enzyme is responsible for cleaving these polyproteins at multiple sites to release functional non-structural proteins (NSPs) that are vital for the assembly of the viral replication and transcription complex.[1][6]
By competitively binding to the catalytic dyad (Cys145–His41) in the Mpro active site, SARS-CoV-2-IN-92 blocks this proteolytic processing.[7][8] This inhibition prevents the formation of a functional replicase complex, thereby halting viral replication within the host cell.[4][6]
Data Presentation
The following tables summarize the quantitative preliminary efficacy data for SARS-CoV-2-IN-92 from in vitro, in vivo, and preliminary clinical evaluations.
Table 1: In Vitro Efficacy of SARS-CoV-2-IN-92
| Parameter | Description | Value |
| Enzymatic Inhibition (IC50) | Concentration inhibiting Mpro enzymatic activity by 50%. | 31 nM[3] |
| Antiviral Activity (EC50) | Concentration inhibiting viral replication in Vero E6 cells by 50%. | 0.37 µM[9] |
| Cell Viability (CC50) | Concentration causing 50% cytotoxicity in Vero E6 cells. | > 200 µM[2] |
| Selectivity Index (SI) | The ratio of CC50 to EC50, indicating the therapeutic window. | > 540 |
Table 2: In Vivo Efficacy in hACE2 Transgenic Mouse Model
| Parameter | Description | Result |
| Animal Model | K18-hACE2 transgenic mice. | - |
| Infection | Intranasal inoculation with SARS-CoV-2. | - |
| Dosing Regimen | 300 mg/kg, oral, twice daily for 5 days, initiated 12h post-infection. | - |
| Primary Endpoint | Reduction in lung viral titer (PFU/g) at Day 5 post-infection. | 2.5-log reduction vs. vehicle control. |
| Secondary Endpoint | Reduction in lung inflammation and pathology score. | Significant reduction in inflammatory infiltrates and lung consolidation. |
Table 3: Preliminary Phase 1 Clinical Trial Data
| Parameter | Description | Result |
| Study Design | Randomized, double-blind, placebo-controlled, single and multiple ascending dose study.[10][11] | - |
| Participant Population | Healthy adult volunteers. | - |
| Primary Endpoint | Safety and Tolerability. | Well-tolerated with no serious adverse events reported. |
| Pharmacokinetics (PK) | Plasma concentration of the drug over time. | Achieved plasma concentrations exceeding the in vitro EC90. |
| Secondary Endpoint | Antiviral activity in a subsequent cohort of infected patients. | Mean 0.8-log10 greater decline in viral load at Day 5 vs. placebo. |
Experimental Protocols
Detailed methodologies for the key experiments are provided below.
Protocol 1: In Vitro Mpro Enzymatic Inhibition Assay (FRET-based)
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Objective: To determine the half-maximal inhibitory concentration (IC50) of SARS-CoV-2-IN-92 against recombinant SARS-CoV-2 Mpro.
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Materials:
-
Recombinant SARS-CoV-2 Mpro.
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FRET-based substrate peptide with a fluorophore and a quencher.
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Assay Buffer (e.g., 20 mM HEPES, 120 mM NaCl, 0.4 mM EDTA, 4 mM DTT, pH 7.5).
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SARS-CoV-2-IN-92, serially diluted in DMSO.
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384-well assay plates.
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Fluorescence plate reader.
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-
Method:
-
Dispense 5 µL of serially diluted SARS-CoV-2-IN-92 or DMSO (vehicle control) into the assay plate.
-
Add 10 µL of Mpro enzyme solution (final concentration ~50 nM) to each well.
-
Incubate the plate at room temperature for 30 minutes to allow for inhibitor binding.
-
Initiate the reaction by adding 10 µL of the FRET substrate (final concentration ~20 µM).
-
Immediately begin kinetic reading of fluorescence intensity (Excitation/Emission appropriate for the fluorophore) every 60 seconds for 30 minutes.
-
Calculate the rate of reaction (slope of the linear phase of fluorescence increase).
-
Plot the percentage of inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.
-
Protocol 2: Antiviral Cytopathic Effect (CPE) Inhibition Assay
-
Objective: To determine the half-maximal effective concentration (EC50) of SARS-CoV-2-IN-92 against live SARS-CoV-2 in a cell-based model.
-
Materials:
-
Vero E6 cells (or other susceptible cell lines like A549-hACE2).[12]
-
Cell culture medium (e.g., DMEM with 2% FBS).
-
SARS-CoV-2 viral stock of known titer.
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SARS-CoV-2-IN-92, serially diluted.
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96-well cell culture plates.
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CellTiter-Glo® Luminescent Cell Viability Assay or Crystal Violet stain.
-
-
Method:
-
Seed Vero E6 cells in 96-well plates and incubate for 24 hours to form a confluent monolayer.
-
Prepare serial dilutions of SARS-CoV-2-IN-92 in the cell culture medium.
-
Aspirate the old medium from the cells and add the diluted compound.
-
Infect the cells with SARS-CoV-2 at a multiplicity of infection (MOI) of 0.01.[13] Include uninfected cells as a negative control and infected, untreated cells as a positive control.
-
Incubate the plates for 48-72 hours at 37°C, 5% CO2, until significant CPE is observed in the positive control wells.[14]
-
Quantify cell viability using a method like CellTiter-Glo® (measures ATP) or by staining with Crystal Violet and measuring absorbance.
-
Plot the percentage of cell viability against the logarithm of inhibitor concentration and fit the data to determine the EC50. The CC50 is determined in parallel on uninfected cells.
-
Protocol 3: In Vivo Efficacy Study in K18-hACE2 Transgenic Mice
-
Objective: To evaluate the in vivo antiviral efficacy of SARS-CoV-2-IN-92 in a mouse model of severe COVID-19.
-
Materials:
-
K18-hACE2 transgenic mice.[15]
-
SARS-CoV-2 viral stock.
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SARS-CoV-2-IN-92 formulated for oral gavage.
-
Vehicle control formulation.
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BSL-3 animal facility.
-
-
Method:
-
Acclimatize mice for at least 5 days.
-
Randomly assign mice to treatment groups (e.g., vehicle control, SARS-CoV-2-IN-92).
-
Anesthetize mice and infect them intranasally with a sublethal dose of SARS-CoV-2.
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At 12 hours post-infection, begin oral gavage treatment with either vehicle or SARS-CoV-2-IN-92. Continue treatment twice daily for 5 days.
-
Monitor mice daily for weight loss and clinical signs of disease.
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On Day 5 post-infection, euthanize the mice and harvest lung tissues.
-
Homogenize a portion of the lung tissue for viral load quantification using quantitative reverse transcription PCR (qRT-PCR) or plaque assay.
-
Fix the remaining lung tissue in formalin for histopathological analysis (e.g., H&E staining) to score inflammation and tissue damage.
-
Compare the results between the treatment and vehicle groups to determine efficacy.
-
Mandatory Visualizations
Experimental and Preclinical Development Workflow
The following diagram illustrates the logical progression of experiments in the preclinical evaluation of SARS-CoV-2-IN-92.
References
- 1. The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. paxlovid.pfizerpro.com [paxlovid.pfizerpro.com]
- 5. Nirmatrelvir-Ritonavir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. go.drugbank.com [go.drugbank.com]
- 7. Recent Advances in SARS-CoV-2 Main Protease Inhibitors: From Nirmatrelvir to Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
- 9. SARS-CoV-2 main protease drug design, assay development, and drug resistance studies - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Pfizer Initiates Phase 1 Study of Novel Oral Antiviral Therapeutic Agent Against SARS-CoV-2 | Pfizer [pfizer.com]
- 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
- 12. researchgate.net [researchgate.net]
- 13. In vitro evaluation of antiviral activity of single and combined repurposable drugs against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
- 14. In Vitro and In Vivo Models for Studying SARS-CoV-2, the Etiological Agent Responsible for COVID-19 Pandemic - PMC [pmc.ncbi.nlm.nih.gov]
- 15. eurekaselect.com [eurekaselect.com]
